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Compound of Interest

Compound Name: 1-Bromo-1-fluoroethane

Cat. No.: B3349677

Despite a comprehensive search for the use of 1-Bromo-1-fluoroethane in agrochemical
research, no specific applications, synthetic protocols, or publicly available data on its use as a
building block for commercial agrochemicals were identified. The scientific and patent literature
reviewed does not contain direct evidence of this specific compound being utilized in the
development or synthesis of new pesticides, herbicides, or fungicides.

While the introduction of fluorine-containing functional groups is a critically important strategy in
modern agrochemical design, the available research does not point to 1-Bromo-1-
fluoroethane as a key intermediate.[1][2][3][4][5][6] The agrochemical industry frequently
employs organofluorine compounds to enhance the biological activity, stability, and lipophilicity
of active ingredients.[1][3][6] However, the focus appears to be on other fluorinated synthons.

For instance, compounds such as Ethyl Bromofluoroacetate are recognized as versatile
building blocks for introducing fluorine into agrochemicals and pharmaceuticals.[7][8] The
broader class of bromo-fluoro-alkanes and -alkenes does find application in organic synthesis,
but specific examples tying 1-Bromo-1-fluoroethane to a named agrochemical product are
absent in the reviewed literature.

A patent exists for the synthesis of 1-bromo-2-fluoroethane, an isomer of the compound in
question, highlighting interest in bromo-fluoro-ethanes for chemical synthesis.[9] However, the
patent does not specify its end use in a particular agrochemical. The general role of
halogenated hydrocarbons, such as bromoethane and 1-bromo-2-chloroethane, as alkylating
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agents and intermediates in the synthesis of pharmaceuticals and agrochemicals is well-
documented.[10][11]

Conclusion

Based on the available information, there are no specific, documented applications of 1-
Bromo-1-fluoroethane in agrochemical research to report. Consequently, the creation of
detailed application notes, experimental protocols, and signaling pathway diagrams as
requested is not feasible. Researchers in the field appear to utilize other fluorinated building
blocks for the synthesis of novel agrochemicals. Further investigation into proprietary or non-
public research might reveal specific uses, but such information is not accessible through
public databases and scientific publications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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